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1,3'-indolin]-1'-yl)ethanone

For the Attention of Researchers, Scientists, and Drug Development Professionals

Introduction

This technical brief provides a summary of the currently available chemical and biological
information for the compound 1-(6'-Aminospiro[cyclopropane-1,3'-indolin]-1'-yl)ethanone.
This molecule belongs to the spiro-indoline class of heterocyclic compounds, a scaffold that
has garnered significant interest in medicinal chemistry due to the diverse biological activities
exhibited by its derivatives. This document aims to consolidate the known properties of this
specific compound and provide context based on related structures.

Chemical Properties

A search of chemical databases and scientific literature has yielded fundamental identification
parameters for 1-(6'-Aminospiro[cyclopropane-1,3'-indolin]-1'-yl)ethanone. However,
detailed experimental data on its physicochemical properties are not readily available in the
public domain.

Table 1: Physicochemical Properties of 1-(6'-Aminospiro[cyclopropane-1,3'-indolin]-1'-
yl)ethanone
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Property Value Source
CAS Number 645419-13-2 [1]12]
Molecular Formula C12H14N20 [1]
Molecular Weight 202.25 g/mol [1]

1-(6'-aminospiro[cyclopropane-
IUPAC Name ] ) N/A
1,3-indolin]-1'-yl)ethanone

Melting Point Data not available N/A
Boiling Point Data not available N/A
Solubility Data not available N/A

Spectral Data

Detailed experimental spectral data, such as *H NMR, 3C NMR, and mass spectrometry, for 1-
(6'-Aminospiro[cyclopropane-1,3'-indolin]-1'-yl)ethanone are not available in the reviewed
literature. For reference, spectral data for related spiro[cyclopropane-1,3'-indolin]-2'-one
derivatives often show characteristic signals for the spiro-cyclopropyl and indoline moieties. For
instance, in tH NMR of similar compounds, the cyclopropyl protons typically appear as
multiplets in the upfield region, while the aromatic protons of the indoline ring are observed in
the downfield region.[3]

Synthesis and Experimental Protocols

A specific, detailed experimental protocol for the synthesis of 1-(6'-Aminospiro[cyclopropane-
1,3'-indolin]-1'-yl)ethanone has not been identified in the public literature. However, general
synthetic strategies for the broader class of spiro[cyclopropane-1,3'-indolin]-2'-ones have been
reported. These methods often involve the cyclopropanation of a suitable indolin-2-one
precursor. One common approach is the Corey-Chaykovsky reaction, where a sulfonium ylide
reacts with an a,3-unsaturated carbonyl compound to form a cyclopropane ring.[3]

A plausible, though unverified, synthetic approach for the target compound could involve the
following conceptual steps:
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Figure 1. A conceptual synthetic workflow for the target compound.

Biological Activity

There is no specific biological activity data available for 1-(6'-Aminospiro[cyclopropane-1,3'-
indolin]-1'-yl)ethanone in the reviewed literature. However, numerous studies have reported
the biological potential of the broader class of spiro[cyclopropane-1,3'-indolin]-2'-one
derivatives. These related compounds have shown promise as anticancer agents.[4] For
example, certain derivatives have been found to induce apoptosis in cancer cell lines.[4] This
suggests that the spiro[cyclopropane-1,3'-indoline] scaffold may be a valuable pharmacophore

for the development of new therapeutic agents.
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Signaling Pathways

Due to the lack of biological studies on 1-(6'-Aminospiro[cyclopropane-1,3'-indolin]-1'-
yl)ethanone, there is no information on any signaling pathways it may modulate.

Conclusion and Future Directions

1-(6'-Aminospiro[cyclopropane-1,3'-indolin]-1'-yl)ethanone is a compound for which basic
chemical identifiers are known, but a comprehensive profile of its chemical and biological
properties is lacking in the public domain. The established biological activity of related
spiro[cyclopropane-1,3'-indolin]-2'-ones suggests that this compound could be a candidate for
further investigation, particularly in the context of oncology drug discovery.

Future research efforts should focus on:

The development and publication of a robust synthetic protocol.

Full characterization of its physicochemical properties, including solubility and melting point.

Acquisition and interpretation of detailed spectral data (NMR, MS, IR).

In vitro and in vivo screening to determine its biological activity profile and potential
therapeutic applications.

This technical brief highlights the current knowledge gap and underscores the opportunity for
further research into this potentially valuable chemical entity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Novachemistry-product-info [novachemistry.com]

o 2. theclinivex.com [theclinivex.com]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1290408?utm_src=pdf-body
https://www.benchchem.com/product/b1290408?utm_src=pdf-body
https://www.benchchem.com/product/b1290408?utm_src=pdf-body
https://www.benchchem.com/product/b1290408?utm_src=pdf-custom-synthesis
https://www.novachemistry.com/index.php/Index/product_info/pid/59903
https://theclinivex.com/1-6-aminospiro-cyclopropane-1-3-indolin-1-yl-ethanone.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1290408?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 3. pubs.acs.org [pubs.acs.org]

e 4. Synthesis and biological evaluation of spiro[cyclopropane-1,3'-indolin]-2'-ones as potential
anticancer agents - PubMed [pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [1-(6'-Aminospiro[cyclopropane-1,3'-indolin]-1'-
yl)ethanone chemical properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1290408#1-6-aminospiro-cyclopropane-1-3-indolin-1-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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